Cas no 716345-77-6 (2-azido-2-(2-nitrophenyl)ethan-1-ol)

• Product Name: 2-azido-2-(2-nitrophenyl)ethan-1-ol
• CAS No: 716345-77-6
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• CID: 5954154
• PubChem ID: 91622566
• Update Time: 2025-06-07

2-azido-2-(2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(2-nitrophenyl)ethan-1-ol
• β-Azido-2-nitrobenzeneethanol

• Inchi： 1S/C8H8N4O3/c9-11-10-7(5-13)6-3-1-2-4-8(6)12(14)15/h1-4,7,13H,5H2
• InChI Key： RKXPGNXXHWMKQJ-UHFFFAOYSA-N
• SMILES： C1(C(N=[N+]=[N-])CO)=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-azido-2-(2-nitrophenyl)ethan-1-ol

Introduction to 2-azido-2-(2-nitrophenyl)ethan-1-ol (CAS No. 716345-77-6)

2-azido-2-(2-nitrophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 716345-77-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of azido-substituted alcohols, featuring a unique structural motif that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an azido group and a nitrophenyl moiety imparts distinct reactivity and functional properties, making it a versatile building block for medicinal chemistry applications.

The nitrophenyl substituent, in particular, plays a crucial role in modulating the electronic and steric environment of the molecule. This feature is often exploited in drug design to influence binding affinity, metabolic stability, and pharmacokinetic profiles. Recent studies have highlighted the utility of nitroaromatic compounds in developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory diseases. The azido group, on the other hand, is known for its high reactivity, enabling facile functionalization through azide chemistry, such as click reactions and transition-metal-catalyzed cross-coupling processes.

In the context of modern pharmaceutical research, 2-azido-2-(2-nitrophenyl)ethan-1-ol has been explored as a precursor for the synthesis of bioactive molecules. The combination of these two functional groups provides a rich chemical handle for further derivatization, allowing researchers to fine-tune the properties of their target compounds. For instance, the azido group can be selectively converted into other functional moieties, such as alcohols or amines, while the nitrophenyl ring can be reduced to an amine or further modified through electrophilic aromatic substitution reactions.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery. By leveraging its unique structural features, researchers can rapidly screen libraries of related compounds to identify lead structures with desired biological activity. The azido-nitrophenyl scaffold has been shown to enhance interactions with biological targets, making it an attractive candidate for developing small-molecule inhibitors or agonists. Furthermore, its amenability to structural diversification allows for the exploration of multiple pharmacophoric hypotheses in a single synthetic campaign.

Recent advances in computational chemistry have further enhanced the utility of 2-azido-2-(2-nitrophenyl)ethan-1-ol as a starting material. Molecular modeling studies have revealed insights into how the arrangement of the azido and nitrophenyl groups influences molecular recognition processes. These insights have been instrumental in guiding synthetic strategies aimed at optimizing binding affinity and selectivity. Additionally, machine learning algorithms have been employed to predict novel derivatives of this compound that may exhibit enhanced therapeutic potential.

The synthesis of 2-azido-2-(2-nitrophenyl)ethan-1-ol itself presents an interesting challenge due to the sensitivity of both the azido and nitrophenyl functional groups. Careful optimization of reaction conditions is required to ensure high yields and purity while minimizing side reactions. Recent methodologies have focused on improving synthetic efficiency through catalytic approaches and green chemistry principles. For example, transition-metal-free azide synthesis techniques have been developed to enhance scalability and reduce waste generation.

In summary, 2-azido-2-(2-nitrophenyl)ethan-1-ol (CAS No. 716345-77-6) represents a promising intermediate in pharmaceutical research due to its unique structural features and reactivity. Its combination of an azido group and a nitrophenyl moiety offers numerous opportunities for further functionalization and application in drug discovery programs. As computational and experimental methodologies continue to evolve, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.